Cas no 2227926-08-9 (methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate)

• Product Name: methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate
• CAS No: 2227926-08-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5943321
• PubChem ID: 165609481
• Update Time: 2025-05-22

methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate
• EN300-1732486
• 2227926-08-9
• methyl 4-amino-4-[(5R)-5-methyloxolan-2-yl]butanoate

• Inchi： 1S/C10H19NO3/c1-7-3-5-9(14-7)8(11)4-6-10(12)13-2/h7-9H,3-6,11H2,1-2H3/t7-,8?,9?/m1/s1
• InChI Key： ZNTMHDKSFGCFEZ-AFPNSQJFSA-N
• SMILES： O1[C@H](C)CCC1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate

Comprehensive Overview of Methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate (CAS No. 2227926-08-9)

Methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate (CAS No. 2227926-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxolane ring structure and ester functional group, is widely studied for its potential applications in drug development and synthetic chemistry. Its molecular formula and stereochemistry make it a valuable intermediate in the synthesis of complex bioactive molecules.

The compound's methyl ester moiety enhances its solubility and stability, making it suitable for various experimental conditions. Researchers are particularly interested in its role as a chiral building block, which is crucial for the development of enantioselective drugs. The presence of the 4-amino group further expands its utility in peptide mimetics and other biologically active compounds. Recent studies have explored its potential in targeting enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

In the context of current trends, methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate is often discussed alongside topics like green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are investigating eco-friendly methods to produce such compounds, reducing waste and energy consumption. Additionally, its relevance to AI-driven drug discovery has been highlighted, as computational models increasingly predict its interactions with biological targets, accelerating the drug development process.

The compound's CAS number 2227926-08-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its structural features, including the 5R configuration and butanoate backbone, are frequently analyzed using advanced techniques like NMR spectroscopy and X-ray crystallography. These analyses are critical for quality control and verifying synthetic pathways, especially in high-stakes industries like pharmaceuticals.

From a commercial perspective, methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate is often sourced for custom synthesis and research-scale production. Suppliers emphasize its high purity and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of academic and industrial labs. Its versatility also makes it a candidate for patented formulations, with several pending applications in niche therapeutic areas.

In summary, methyl 4-amino-4-(5R)-5-methyloxolan-2-ylbutanoate (CAS No. 2227926-08-9) represents a fusion of innovative chemistry and practical applications. Its role in modern research underscores the importance of specialized intermediates in advancing science and technology. As the fields of biotechnology and material science evolve, this compound is poised to remain a focal point for groundbreaking discoveries.